Gadolinium-mcta

• IUPAC Name: gadolinium(3+);hydron;2-[4,7,10-tris(carboxylatomethyl)-6-methyl-1,4,7,10-tetrazacyclododec-1-yl]acetate
• InChI: InChI=1S/C17H30N4O8.Gd/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29;/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3
• InChI Key: YXQJHBCWAPKEIJ-UHFFFAOYSA-K
• Canonical SMILES: [H+].CC1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
• Molecular Formula: C17H27GdN4O8
• Molecular Weight: 572.7 g/mol
• CAS RN: 121777-46-6

Description

Gadolinium is a rare, silvery-white earth metal. Gadolinium-based contrast agents (GBCAs) are compounds of Gadolinium that are used in magnetic resonance imaging (MRI) scans to enhance the visibility of internal body structures. They help doctors diagnose and monitor serious health conditions such as cancer. The active ingredient in GBCAs is Gadolinium, which reacts with atoms and molecules in the body to make them easier to see in imaging scans.

Synthesis Analysis

Gadolinium-based contrast agents represent one of the most advanced developments in the application of Gadolinium for MRI. Current challenges with existing contrast agents have generated an urgent requirement to develop multimodal contrast agents with good biocompatibility, low toxicity, and prolonged circulation time.

Molecular Structure Analysis

Gadolinium complexes of macrocyclic diethylenetriamine-N-oxide pentaacetic acid-bisamide are highly stable MRI contrast agents with high relaxivity. The hydration number of the Gd-cyclo-DTPA-NO-C6O2 complex was characterized by luminescence measurements to be 3 and the coordination structure was confirmed with computational simulations.

Chemical Reactions Analysis

Gadolinium-based contrast agents have transformed magnetic resonance imaging (MRI) by facilitating the use of contrast-enhanced MRI to allow vital clinical diagnosis in a plethora of diseases that would otherwise remain undetected. The use of Gd-chelates shortens T1- and T2- relaxation times, where the shortening of T1- in T1-weighted imaging dominates.

Physical And Chemical Properties Analysis

Gadolinium is a silvery-white metal when oxidation is removed. It is a malleable and ductile rare-earth element. Gadolinium tantalate Gd3TaO7 has a high density of 8.46 g/cm3 and melts congruently at a temperature of 2550 K.

Safety And Hazards

The U.S. Food and Drug Administration (FDA) has warned that gadolinium-based contrast agents (GBCAs) are retained in the body; requires new class warnings. The most famous of the chronic reactions to gadolinium contrast is Nephrogenic Systemic Fibrosis (NSF). This is a rare, progressive, and usually fatal disorder characterized by skin thickening, painful joint contractures, and fibrosis of multiple organs including the lungs, liver, muscles, and heart.

Future Directions

There is a growing interest in the potential for more subtle long-term effects due to gadolinium deposition in tissues. The number of doses of GBCA prescribed is expected to increase with the expansion and availability of MRI scanners. Therefore, the safety of GBCAs has attracted broad attentions over the world.